Cas no 477863-28-8 (4-{(E)-(3-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-{(E)-(3-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 477863-28-8
• MW: 316.397g/mol
• CID: 4652680
• Update Time: 2025-06-13

4-{(E)-(3-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-([(E)-(3-METHOXYPHENYL)METHYLIDENE]AMINO)-5-(2-THIENYL)-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• 4-([(E)-(3-METHOXYPHENYL)METHYLIDENE]AMINO)-5-(2-THIENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-{(E)-(3-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol

Computed Properties

• Exact Mass: 316.045
• Monoisotopic Mass: 316.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-{(E)-(3-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol

Chemical Profile of 4-{(E)-(3-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol (CAS No. 477863-28-8)

4-{(E)-(3-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol (CAS No. 477863-28-8) is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities, particularly in the modulation of enzyme functions and interaction with biological targets. The presence of a methylideneamino group and a thiophenyl moiety in its molecular framework introduces additional layers of potential interactions with biological systems, making it a promising candidate for further investigation.

The synthesis of 4-{(E)-(3-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The key synthetic steps typically include condensation reactions between appropriately substituted phenols and thiophenes with triazole precursors, followed by functional group modifications to introduce the desired substituents. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structural integrity of the compound.

Recent advancements in computational chemistry have enabled the prediction of the pharmacokinetic properties and potential drug-likeness of 4-{(E)-(3-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol before experimental validation. Molecular docking studies have revealed that this compound exhibits strong binding affinity to several therapeutic targets, including enzymes and receptors implicated in various diseases. For instance, preliminary computational models suggest that it may interact with kinases and other protein kinases, which are central to signal transduction pathways involved in cancer and inflammatory responses.

In vitro pharmacological studies have begun to elucidate the mechanism of action of 4-{(E)-(3-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol. These investigations have shown that the compound can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. The methylideneamino group appears to be critical for these interactions, as it provides a hydrogen bond acceptor site that enhances binding affinity. Additionally, the thiophenyl ring contributes to hydrophobic interactions with target proteins, further stabilizing the enzyme-inhibitor complex.

One of the most compelling aspects of 4-{(E)-(3-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol is its potential as a scaffold for drug development. By leveraging structure-based drug design principles, medicinal chemists can modify specific functional groups while retaining the core pharmacophore responsible for biological activity. This approach has led to the identification of derivatives with improved potency and selectivity. For example, analogs with optimized solubility profiles have shown enhanced bioavailability in preclinical studies.

The role of thiophenyl containing compounds in medicinal chemistry cannot be overstated. Thiophenes are known for their ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. In this context, 4-{(E)-(3-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol may have applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary data suggest that it can modulate neurotransmitter release and receptor activity in neuronal cells.

The synthesis and characterization of 4-{(E)-(3-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol also highlight the importance of green chemistry principles in modern drug development. Efficient synthetic routes that minimize waste and utilize sustainable solvents are essential for large-scale production. Researchers have explored catalytic methods and flow chemistry techniques to improve the sustainability profile of this compound.

As interest in natural product-inspired scaffolds grows, compounds like 4-{(E)-(3-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol offer a bridge between synthetic chemistry and pharmacology. The integration of traditional pharmacognostic knowledge with modern synthetic methodologies has led to novel bioactive molecules with therapeutic potential. Future studies should focus on expanding the chemical space explored by this scaffold through combinatorial chemistry and high-throughput screening.

The development of new therapeutic agents requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. The investigation into 4-{(E)-(3-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol exemplifies this collaborative effort. By combining experimental data with computational predictions， researchers can accelerate the discovery process and bring new treatments to patients more quickly than ever before.